Cas no 1804419-33-7 (3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804419-33-7
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4877670
• Update Time: 2025-05-24

3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F2N3O2/c10-8(11)5-1-4(2-12)14-7(9(15)16)6(5)3-13/h1,8H,3,13H2,(H,15,16)
• InChI Key： WPUFCGULBVMFRU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: -2
• Topological Polar Surface Area: 100

Additional information on 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804419-33-7)

3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid, with the CAS registry number 1804419-33-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an aminomethyl group, a cyano group, and a difluoromethyl group. These substituents not only confer the compound with interesting electronic properties but also make it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the substituents—namely, the aminomethyl, cyano, and difluoromethyl groups—requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the cyanation and fluorination steps.

The structural characterization of 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analyses have provided insights into the compound's electronic structure, bonding patterns, and stability under various conditions. Notably, the presence of electron-withdrawing groups like the cyano and difluoromethyl groups significantly influences the reactivity of the pyridine ring, making it more susceptible to nucleophilic attack in certain reactions.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, its structure suggests that it could serve as a lead compound for drug development targeting specific biological pathways. For example, recent studies have explored its ability to inhibit certain enzymes associated with neurodegenerative diseases. The amino group in the molecule may play a critical role in enhancing bioavailability and binding affinity to target proteins.

Beyond medicine, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron-deficient component in donor-acceptor systems, which are essential for achieving high charge carrier mobility in organic semiconductors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity at the molecular level. These studies have highlighted the importance of intermolecular interactions, such as hydrogen bonding and π–π stacking, in determining its physical and chemical behavior.

In conclusion, 3-(Aminomethyl)-6-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804419-33-7) is a versatile compound with significant potential across multiple disciplines. Its synthesis continues to be optimized through innovative chemical methodologies, while its applications are being explored in cutting-edge research areas. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.